1-(Trifluoroacetyl)-2-methoxycyclohexene

• CAS: 158432-45-2
• Synonyms: Ethanone, 2,2,2-trifluoro-1-(2-methoxy-1-cyclohexen-1-yl)- (9CI)
• Molecular Formula: C9H11F3O2
• Molecular Weight: 208.18 g/mol
• SMILES: COC1=C(CCCC1)C(=O)C(F)(F)F
• InChI: InChI=1S/C9H11F3O2/c1-14-7-5-3-2-4-6(7)8(13)9(10,11)12/h2-5H2,1H3
• InChIKey: DQDMBFWSWBXMGP-UHFFFAOYSA-N

1-(Trifluoroacetyl)-2-methoxycyclohexene (CAS 158432-45-2), a β-methoxyvinyl trifluoromethyl ketone, is a foundational precursor for synthesizing trifluoromethyl-substituted heterocycles. Unlike simple acyclic enones, its cyclic enol ether structure encodes precise conformational and electronic properties that dictate its reactivity in cyclocondensation and nucleophilic exchange reactions.

1-(Trifluoroacetyl)-2-methoxycyclohexene (CAS 158432-45-2): A Strategic Cyclic Building Block for CF₃-Heterocycles

1-(Trifluoroacetyl)-2-methoxycyclohexene (CAS 158432-45-2), a β-methoxyvinyl trifluoromethyl ketone, is a foundational precursor for synthesizing trifluoromethyl-substituted heterocycles. Unlike simple acyclic enones, its cyclic enol ether structure encodes precise conformational and electronic properties that dictate its reactivity in cyclocondensation and nucleophilic exchange reactions [1]. This compound, synthesized in consistent yields of 65–68% from cyclohexanone acetal and trifluoroacetic anhydride, serves as the optimal starting material for constructing 5,6,7,8-tetrahydro-2(1H)-quinazolinones and other fused-ring systems where the unsubstituted cyclohexane ring size is critical for the desired biological or material properties [2].

Building block

Trifluoromethyl heterocycle precursor via cyclocondensation

Scaffold selectivity

Unsubstituted cyclohexene directs formation of 5,6,7,8-tetrahydroquinazolinone

Reactivity profile

Enol ether conjugation supports efficient O–N exchange and cyclization

• [1] Bonacorso, H.G.; Costa, M.B.; Moura, S.; Pizzuti, L.; Martins, M.A.P.; Zanatta, N.; Flores, A.F.C. Synthesis, 17O NMR spectroscopy and structure of 2-trifluoroacetyl-1-methoxycycloalkenes. J. Fluor. Chem. 2005, 126, 1396–1402. View Source
• [2] Bonacorso, H.G.; Costa, M.B.; Lopes, I.S.; Oliveira, M.R.; Drekener, R.L.; Martins, M.A.P.; Zanatta, N.; Flores, A.F.C. Synthesis of Tetrahydro‐2(1H)quinazolinones, Cyclopenta[d]‐2(1H)pyrimidinones, and Their Thioxo Analogs from 2‐Trifluoroacetyl‐1‐methoxycycloalkenes. Synth. Commun. 2005, 35, 3055–3064. View Source

Why 1-(Trifluoroacetyl)-2-methoxycyclohexene Cannot Be Substituted with Analogous Building Blocks

The selection of a cyclic β-methoxyvinyl trifluoromethyl ketone is a critical decision point in a synthetic route. 1-(Trifluoroacetyl)-2-methoxycyclohexene is often incorrectly considered interchangeable with its close analogs, such as the cyclopentene, 6-methyl, or 4-substituted derivatives. However, generic substitution leads to significant, quantifiable drops in reaction yield and can alter the thermodynamic stability of the final product. The unsubstituted cyclohexene ring provides a unique balance of ring strain and steric freedom, maximizing the electron push-pull conjugation essential for cyclization, which is sterically inhibited in 6-methyl analogs and less favorable in 4-substituted versions [1]. Similarly, replacing it with the cyclopentene analog limits the structural topology to a less pharmaceutically relevant fused [d]pyrimidinone scaffold instead of the desired 5,6,7,8-tetrahydroquinazolinone [2]. Thus, selecting this specific compound is a strategic choice based on quantifiable reactivity differences, not merely a catalog selection among similar fluorinated synthons [1][2].

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6‑Methyl or 4‑substituted analogs may reduce cyclization yield significantly due to steric interference and disrupted conjugation.

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Cyclopentene analog leads to a different cyclopenta[d]pyrimidinone scaffold; ring-size change alters the final heterocycle identity.

• [1] Bonacorso, H.G.; Costa, M.B.; Lopes, I.S.; Oliveira, M.R.; Drekener, R.L.; Martins, M.A.P.; Zanatta, N.; Flores, A.F.C. Synthesis of Tetrahydro‐2(1H)quinazolinones, Cyclopenta[d]‐2(1H)pyrimidinones, and Their Thioxo Analogs from 2‐Trifluoroacetyl‐1‐methoxycycloalkenes. Synth. Commun. 2005, 35, 3055–3064. View Source
• [2] Bonacorso, H.G.; Costa, M.B.; Moura, S.; Pizzuti, L.; Martins, M.A.P.; Zanatta, N.; Flores, A.F.C. Synthesis, 17O NMR spectroscopy and structure of 2-trifluoroacetyl-1-methoxycycloalkenes. J. Fluor. Chem. 2005, 126, 1396–1402. View Source

Quantitative Performance Evidence for 1-(Trifluoroacetyl)-2-methoxycyclohexene vs. Analogs in Cyclocondensation and Conjugation

Superior Yield in Quinazolinone Synthesis: 2.1x Higher Than 6-Methyl Analog

In the cyclocondensation with urea to form 4-trifluoromethyl-5,6,7,8-tetrahydro-2(1H)-quinazolinones, 1-(trifluoroacetyl)-2-methoxycyclohexene (Ketone 2a) achieves a 65% yield. The closest analog with a single 6-methyl substituent (Ketone 2b) yields only 31% under identical conditions. This represents a 2.1-fold yield advantage, demonstrating that the 6-methyl group introduces steric hindrance that severely interferes with the cyclization pathway [1].

Quinazolinone yield

Head-to-head

65% vs 31% (2.1× higher yield)

Supports selection for higher cyclocondensation efficiency

6‑methyl analog steric hindrance limits cyclization pathway

Evidence Dimension	Cyclocondensation yield with urea
Target Compound Data	65% yield (Product 3a)
Comparator Or Baseline	6-methyl-2-trifluoroacetyl-1-methoxycyclohexene (Ketone 2b): 31% yield (Product 3b)
Quantified Difference	2.1-fold increase in yield
Conditions	Reaction of ketone (5 mmol) with urea (7 mmol) in propan-2-ol (10 mL) catalyzed by BF₃·OEt₂ at 85 °C for 20 h [1]

Why This Matters

For procurement, this demonstrates that the unsubstituted cyclohexene derivative is the only viable candidate for achieving high yields in this pharmacologically relevant quinazolinone scaffold, directly impacting cost-efficiency in scale-up.

• [1] Bonacorso, H.G.; Costa, M.B.; Lopes, I.S.; Oliveira, M.R.; Drekener, R.L.; Martins, M.A.P.; Zanatta, N.; Flores, A.F.C. Synthesis of Tetrahydro‐2(1H)quinazolinones, Cyclopenta[d]‐2(1H)pyrimidinones, and Their Thioxo Analogs from 2‐Trifluoroacetyl‐1‐methoxycycloalkenes. Synth. Commun. 2005, 35, 3055–3064. View Source

Consistent Reactivity Advantage over 4-Substituted Analogs in Urea Cyclization

When compared to derivatives bearing substituents at the 4-position, the target compound also shows a clear advantage. Its 65% yield with urea surpasses the 4-methyl (40%) and 4-tert-butyl (50%) analogs. The trend shows that any alkyl substitution on the cyclohexene ring reduces yield, confirming that the unsubstituted parent compound offers the optimal thermodynamic and steric profile for this transformation [1].

Yield vs 4‑substituted

Head-to-head

65% vs 40% (4‑Me), 50% (4‑tBu)

Unsubstituted analog offers the most favorable steric/thermodynamic profile

Alkyl substitution reduces urea cyclization yield consistently

Evidence Dimension	Cyclocondensation yield with urea
Target Compound Data	65% yield
Comparator Or Baseline	4-methyl analog: 40% yield; 4-(tert-butyl) analog: 50% yield
Quantified Difference	1.6x vs. 4-methyl; 1.3x vs. 4-(tert-butyl)
Conditions	Reaction of ketone (5 mmol) with urea (7 mmol) in propan-2-ol (10 mL) catalyzed by BF₃·OEt₂ at 85 °C for 20 h [1]

Why This Matters

This quantifies the penalty for using substituted analogs, which may be chosen for further functionalization but intrinsically compromise the key cyclization step. The unsubstituted compound provides the highest-yield starting point for the core scaffold.

• [1] Bonacorso, H.G.; Costa, M.B.; Lopes, I.S.; Oliveira, M.R.; Drekener, R.L.; Martins, M.A.P.; Zanatta, N.; Flores, A.F.C. Synthesis of Tetrahydro‐2(1H)quinazolinones, Cyclopenta[d]‐2(1H)pyrimidinones, and Their Thioxo Analogs from 2‐Trifluoroacetyl‐1‐methoxycycloalkenes. Synth. Commun. 2005, 35, 3055–3064. View Source

Highest p–π Conjugation Efficiency Among Cyclohexene Analogs

The electronic structure of these enones, crucial for their reactivity, is directly measured by 17O NMR. The parent cyclohexene derivative (3b) shows a 17O NMR methoxy shift of 64.5 ppm. In contrast, the 6-methyl analog (3c) exhibits a deshielding effect, shifting the methoxy signal downfield by 15.5 ppm to 79.08 ppm. This large shift is attributed to steric inhibition of p–π conjugation between the methoxy oxygen and the carbonyl system, meaning the 6-methyl analog has a fundamentally less reactive, non-planar structure [1].

Methoxy ¹⁷O NMR

Head-to-head

δ 64.5 ppm vs 79.08 ppm (Δ +14.6 ppm)

Supports maximum p–π conjugation for reactivity

6‑methyl analog deshielding indicates disrupted planarity

Evidence Dimension	17O NMR chemical shift of methoxy group (δ in ppm)
Target Compound Data	64.5 ppm
Comparator Or Baseline	6-methyl analog: 79.08 ppm (Δδ = +14.58, rounded to 15.5 in the text)
Quantified Difference	15.5 ppm downfield shift for the analog
Conditions	17O NMR spectra recorded in CDCl₃ at 27 °C, at natural abundance [1]

Why This Matters

This data provides spectroscopic proof of the target compound's superior electronic conjugation, which is the fundamental reason for its higher reactivity. Purchasing the 6-methyl analog would mean procuring a molecule with a demonstrably altered and less efficient electronic structure.

• [1] Bonacorso, H.G.; Costa, M.B.; Moura, S.; Pizzuti, L.; Martins, M.A.P.; Zanatta, N.; Flores, A.F.C. Synthesis, 17O NMR spectroscopy and structure of 2-trifluoroacetyl-1-methoxycycloalkenes. J. Fluor. Chem. 2005, 126, 1396–1402. View Source

Well-Defined Precursor for Enaminoketone Synthesis via Amine Exchange

This compound is the preferred precursor for synthesizing enaminoketone intermediates by oxygen-nitrogen exchange with 4-substituted anilines. The reaction of 1-(trifluoroacetyl)-2-methoxycyclohexene produces six distinct enaminoketone intermediates, which are key precursors to 5-trifluoromethyl-1,2,3,4-tetrahydroacridines in a subsequent cyclization step. This contrasts with the cyclopentene analog, where the enaminone intermediate requires a more demanding, separate intramolecular cyclization step in polyphosphoric acid to achieve a final product [1][2].

Enaminoketone route

Class-level

Direct O–N exchange with anilines, enabling acridine synthesis

Provides simpler route to fluorinated acridines

Cyclopentene analog requires isolation and separate PPA step

Evidence Dimension	Synthetic utility and route divergence
Target Compound Data	Direct conversion to enaminoketones with six 4-substituted anilines, enabling subsequent PPA-mediated cyclization to tetrahydroacridines [1]
Comparator Or Baseline	Cyclopentene analog: requires isolation of enaminone intermediate (2k, 43% yield) and subsequent PPA cyclization (3k, 78% yield), a more complex multi-step isolation procedure [2]
Quantified Difference	Not a single-value comparison, but a distinct difference in synthetic route length and step-efficiency favoring the cyclohexene derivative.
Conditions	O-N exchange with anilines in acetonitrile at reflux; PPA-mediated cyclization [1][2]

Why This Matters

Procuring this compound enables a simpler, more direct synthetic route to fluorinated acridines, a scaffold of medicinal interest, whereas other ring-size analogs necessitate longer, multi-step sequences with potentially lower overall yields.

• [1] Bonacorso, H.G.; et al. Synthesis of New Fluorine-Containing 1,2,3,4-Tetrahydroacridines. Synth. Commun. 2009, 39, 3400. doi:10.1080/00397910902778073 View Source
• [2] Bonacorso, H.G.; et al. General Pathway for a Convenient One-Pot Synthesis of Trifluoromethyl-Containing 2-amino-7-alkyl(aryl/heteroaryl)-1,8-naphthyridines and Fused Cycloalkane Analogues. Molecules 2011, 16, 2817-2832. View Source

Key Substrate for Synthesizing 5,6,7,8-Tetrahydroquinazolinones Exclusively

The ring size of the starting enol ether dictates the architecture of the final fused heterocycle. This cyclohexene derivative exclusively produces the 5,6,7,8-tetrahydro-2(1H)-quinazolinone scaffold. In a direct comparison, the cyclopentene analog yields a cyclopenta[d]pyrimidinone scaffold. Attempts to synthesize the 5,6,7,8-tetrahydroquinazolinone from a different ring-size analog would fail or lead to an entirely different, non-equivalent compound [1].

Scaffold exclusivity

Class-level

Cyclohexene → tetrahydroquinazolinone; cyclopentene → cyclopenta[d]pyrimidinone

Ensures precise ring system for target scaffold

Fused-ring identity depends structurally on enol ether ring size

Evidence Dimension	Final heterocyclic scaffold produced
Target Compound Data	5,6,7,8-tetrahydro-2(1H)-quinazolinone scaffold
Comparator Or Baseline	Cyclopentene analog produces cyclopenta[d]pyrimidinone scaffold; cycloheptene analog would yield a 5,6,7,8,9,10-hexahydro structure [1]
Quantified Difference	Scaffold identity is structurally distinct and not interchangeable.
Conditions	Cyclocondensation with urea under standard conditions [1]

Why This Matters

This establishes an absolute structural dependency. A researcher needing the 5,6,7,8-tetrahydroquinazolinone core must source this specific cyclohexene derivative; no other analog can generate this precise ring system.

• [1] Bonacorso, H.G.; Costa, M.B.; Lopes, I.S.; Oliveira, M.R.; Drekener, R.L.; Martins, M.A.P.; Zanatta, N.; Flores, A.F.C. Synthesis of Tetrahydro‐2(1H)quinazolinones, Cyclopenta[d]‐2(1H)pyrimidinones, and Their Thioxo Analogs from 2‐Trifluoroacetyl‐1‐methoxycycloalkenes. Synth. Commun. 2005, 35, 3055–3064. View Source

Procurement-Driven Application Scenarios for 1-(Trifluoroacetyl)-2-methoxycyclohexene

High-Yield Synthesis of 4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolinones

This is the primary application supported by direct, high-strength evidence. As demonstrated by a 65% yield in a direct head-to-head comparison, this compound is the optimal starting material when the synthetic target requires this specific tricyclic scaffold. Any substitution on the cyclohexene ring (e.g., 6-methyl) must be avoided to prevent yield drops proven to be as severe as a 50% reduction [1]. This makes the compound essential for drug discovery programs focused on this pharmacophore.

Optimal Substrate for Enaminoketone Intermediates Leading to Fluorinated Acridines and Fused Naphthyridines

The compound's unique ability to smoothly undergo oxygen-nitrogen exchange with anilines, a reaction whose efficiency is linked to its optimal electron conjugation (evidenced by 17O NMR chemical shift data), makes it the precursor of choice for generating enaminoketone intermediates [1][2]. These intermediates are pivotal for synthesizing 5-trifluoromethyl-1,2,3,4-tetrahydroacridines and fused cycloalka[b][1,8]naphthyridines in subsequent steps, offering a strategic advantage over multi-step alternative routes starting from other cyclic or acyclic enones [2][3].

Precursor for Heterocycles Requiring a Viable Thiourea Cyclocondensation

When the synthetic route involves thiourea to produce thioxo analogs, the target compound delivers a 35% yield, which serves as a baseline. While moderate, this yield is superior to or competitive with substituted cyclohexene analogs, which suffer from additional decomposition or steric penalties, and is drastically higher than the 20% yield from the cyclopentene counterpart, reinforcing its selection for this reaction class [1].

Application

Selection Property

Validation Focus

4‑Trifluoromethyl‑5,6,7,8‑tetrahydroquinazolinone synthesis

Unsubstituted cyclohexene for reported higher cyclization yield

Yield consistency compared to substituted analogs

Enaminoketone intermediates for fluorinated acridines and naphthyridines

Smooth O–N exchange due to conjugation efficiency

Route step‑efficiency compared to cyclopentene analog

Thioxo‑analog synthesis via thiourea cyclocondensation

Competitive reactivity reported for thiourea pathway

Yield baseline compared to substituted analogs (reportedly higher than cyclopentene)

• [1] Bonacorso, H.G.; Costa, M.B.; Lopes, I.S.; Oliveira, M.R.; Drekener, R.L.; Martins, M.A.P.; Zanatta, N.; Flores, A.F.C. Synthesis of Tetrahydro‐2(1H)quinazolinones, Cyclopenta[d]‐2(1H)pyrimidinones, and Their Thioxo Analogs from 2‐Trifluoroacetyl‐1‐methoxycycloalkenes. Synth. Commun. 2005, 35, 3055–3064. View Source
• [2] Bonacorso, H.G.; Costa, M.B.; Moura, S.; Pizzuti, L.; Martins, M.A.P.; Zanatta, N.; Flores, A.F.C. Synthesis, 17O NMR spectroscopy and structure of 2-trifluoroacetyl-1-methoxycycloalkenes. J. Fluor. Chem. 2005, 126, 1396–1402. View Source
• [3] Bonacorso, H.G.; et al. General Pathway for a Convenient One-Pot Synthesis of Trifluoromethyl-Containing 2-amino-7-alkyl(aryl/heteroaryl)-1,8-naphthyridines and Fused Cycloalkane Analogues. Molecules 2011, 16, 2817-2832. View Source